molecular formula C16H15N3O2 B8388644 4-(3-Oxopyrrolidin-1-yl)-pyridine-2-carboxylic acid phenylamide

4-(3-Oxopyrrolidin-1-yl)-pyridine-2-carboxylic acid phenylamide

Cat. No.: B8388644
M. Wt: 281.31 g/mol
InChI Key: YGXQPIUFCBYJBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-Oxopyrrolidin-1-yl)-pyridine-2-carboxylic acid phenylamide is a useful research compound. Its molecular formula is C16H15N3O2 and its molecular weight is 281.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H15N3O2

Molecular Weight

281.31 g/mol

IUPAC Name

4-(3-oxopyrrolidin-1-yl)-N-phenylpyridine-2-carboxamide

InChI

InChI=1S/C16H15N3O2/c20-14-7-9-19(11-14)13-6-8-17-15(10-13)16(21)18-12-4-2-1-3-5-12/h1-6,8,10H,7,9,11H2,(H,18,21)

InChI Key

YGXQPIUFCBYJBZ-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC1=O)C2=CC(=NC=C2)C(=O)NC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-(3-Hydroxypyrrolidin-1-yl)-pyridine-2-carboxylic acid phenylamide (259 mg, 0.92 mmol) in dichloromethane (5 mL) and dimethylsulfoxide (2.5 mL) was cooled in an ice bath. Diisopropylethylamine (0.48 mL, 2.8 mmol) was added and stirred for 5 minutes. A solution of sulfur trioxide-pyridine complex (0.44 g, 2.8 mmol) in DMSO (2.5 mL) was added dropwise. The reaction was stirred at 0° C. for 3 hours. To the reaction was added 1 M hydrochloric acid (6 mL) and chloroform. The layers were separated. The aqueous layer was treated with saturated aqueous sodium bicarbonate until pH=6. Extraction twice with chloroform gave a crude residue. Purification by chromatography on silica gel (12 g) eluted with chloroform:methanol 39:1 gave the title compound (133 mg, 0.46 mmol, 50%).
Quantity
259 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
2.5 mL
Type
solvent
Reaction Step One
Quantity
0.48 mL
Type
reactant
Reaction Step Two
Quantity
6 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
2.5 mL
Type
solvent
Reaction Step Four
Yield
50%

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